Cas no 75549-83-6 (4-Morpholineacetamide,N-(2,6-dimethylphenyl)-)
75549-83-6 structure
Product Name:4-Morpholineacetamide,N-(2,6-dimethylphenyl)-
CAS No:75549-83-6
MF:C14H20N2O2
MW:248.320803642273
CID:565319
PubChem ID:53279
Update Time:2025-04-19
4-Morpholineacetamide,N-(2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholineacetamide,N-(2,6-dimethylphenyl)-
- morlincain
- N-(2,6-dimethylphenyl)-2-morpholin-4-ylacetamide
- N-(2,6-Dimethylphenyl)-2-(morpholin-4-yl)acetamide
- N1-(2,6-dimethylphenyl)-2-morpholinoacetamide
- UNII-N7R7EN2YE7
- CCG-42134
- ACETAMIDE, N-(2,6-DIMETHYLPHENYL)-2-(4-MORPHOLINYL)-
- 4-Morpholineacetamide, N-(2,6-dimethylphenyl)-
- CBDivE_003229
- N-(2,6-Dimethylphenyl)-2-(4-morpholinyl)acetamide
- 75549-83-6
- Z46180108
- SR-01000512825-1
- 2-Morpholino-2',6'-dimethylacetanilide
- DTXSID50226475
- SR-01000512825-2
- SDCCGMLS-0064497.P001
- AKOS001020859
- N-(2,6-Dimethylphenyl)-2-morpholinoacetamide
- SDCCGMLS-0064497.P002
- N7R7EN2YE7
- SR-01000512825
- SCHEMBL2099004
-
- Inchi: 1S/C14H20N2O2/c1-11-4-3-5-12(2)14(11)15-13(17)10-16-6-8-18-9-7-16/h3-5H,6-10H2,1-2H3,(H,15,17)
- InChI Key: SOFDCJAETSXSQK-UHFFFAOYSA-N
- SMILES: O1CCN(CC(NC2C(C)=CC=CC=2C)=O)CC1
Computed Properties
- Exact Mass: 248.1526
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
4-Morpholineacetamide,N-(2,6-dimethylphenyl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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